Cas no 1247221-56-2 ([1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]methanamine)

• Product Name: [1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]methanamine
• CAS No: 1247221-56-2
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5557963
• Update Time: 2025-06-14

[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(aminomethyl)-1-piperidinyl](5-methyl-4-isoxazolyl)-
• 1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]methanamine
• [1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]methanamine

• Inchi： 1S/C11H17N3O2/c1-8-10(7-13-16-8)11(15)14-4-2-9(6-12)3-5-14/h7,9H,2-6,12H2,1H3
• InChI Key： OSFZBDOWPLVLOD-UHFFFAOYSA-N
• SMILES： C(N1CCC(CN)CC1)(C1=C(C)ON=C1)=O

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 417.9±30.0 °C(Predicted)
• pka: 10.13±0.29(Predicted)

Additional information on [1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]methanamine

Recent Advances in the Study of [1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]methanamine (CAS: 1247221-56-2)

The compound [1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]methanamine (CAS: 1247221-56-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of [1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]methanamine as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymes and receptors. Its unique structural features, including the oxazole and piperidine moieties, make it a promising scaffold for drug development. Researchers have employed advanced computational and experimental techniques to elucidate its binding affinity and selectivity towards various biological targets.

One of the most notable findings is the compound's potential application in the treatment of neurological disorders. Preclinical studies have demonstrated its ability to modulate neurotransmitter systems, particularly those involving glutamate and GABA receptors. These findings suggest that [1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]methanamine could serve as a lead compound for the development of new anxiolytic and antipsychotic agents.

In addition to its neurological applications, recent research has explored the compound's anti-inflammatory and immunomodulatory properties. In vitro and in vivo studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of [1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]methanamine has also been optimized in recent years, with researchers developing more efficient and scalable routes. These advancements have facilitated its use in large-scale drug discovery programs and have reduced the cost of production, making it more accessible for further research and development.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the growing body of evidence supporting its therapeutic potential underscores the importance of continued research in this area.

In conclusion, [1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]methanamine (CAS: 1247221-56-2) represents a versatile and promising compound in the field of medicinal chemistry. Its diverse pharmacological properties and optimized synthesis routes make it a valuable tool for drug discovery and development. Future research should focus on addressing the remaining challenges and exploring its full therapeutic potential.